(4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl) (E)-2-methylbut-2-enoate
CAS No.:
Cat. No.: VC13868750
Molecular Formula: C28H36O7
Molecular Weight: 484.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C28H36O7 |
|---|---|
| Molecular Weight | 484.6 g/mol |
| IUPAC Name | (4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl) (E)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C28H36O7/c1-10-15(2)28(29)35-27-23-19(14-21(31-6)25(27)33-8)12-17(4)16(3)11-18-13-20(30-5)24(32-7)26(34-9)22(18)23/h10,13-14,16-17H,11-12H2,1-9H3/b15-10+ |
| Standard InChI Key | DSAHZJYWMDAZSA-XNTDXEJSSA-N |
| Isomeric SMILES | C/C=C(\C)/C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C |
| SMILES | CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C |
| Canonical SMILES | CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C |
Introduction
Structural Analysis and Stereochemical Features
Core Architecture
The molecular framework consists of a tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl system, a fused polycyclic structure featuring three interconnected rings. The central bicyclo[10.4.0] system is modified with a third ring formed through a bridging oxygen atom, creating a rigid, planar core . Key substituents include:
-
Pentamethoxy groups: At positions 4,5,14,15,16, enhancing lipophilicity and electronic stability.
-
Dimethyl groups: At positions 9 and 10, contributing to steric hindrance and conformational rigidity.
Table 1: Molecular Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular formula | C₂₈H₃₆O₇ | |
| Molecular weight | 484.6 g/mol | |
| Topological polar surface area | 75.6 Ų | |
| XLogP | 5.60 |
Ester Functionalization
The (E)-2-methylbut-2-enoate moiety is esterified at position 3 of the tricyclic core. This α,β-unsaturated ester introduces:
-
Geometric isomerism: The E-configuration minimizes steric clashes between the methyl groups at C2 and C3 .
-
Electrophilic reactivity: The conjugated enoate system may participate in Michael addition reactions, relevant to prodrug strategies .
Synthesis and Chemical Modification
Synthetic Routes
While full synthetic protocols remain proprietary, retro-synthetic analysis suggests a multi-step approach:
-
Core construction: Diels-Alder cyclization between a diene and quinone methide intermediate to form the tricyclic skeleton .
-
Methoxy and methyl introduction: Sequential Friedel-Crafts alkylation and O-methylation under basic conditions .
-
Esterification: Mitsunobu coupling of the tricyclic alcohol with (E)-2-methylbut-2-enoic acid.
Challenges include regioselective methoxy group placement and preservation of the E-geometry during esterification. Catalytic asymmetric methods are likely employed to control the C9 and C10 stereocenters .
Physicochemical Properties
Solubility and Permeability
The compound exhibits marked hydrophobicity (XLogP = 5.60 ), limiting aqueous solubility but favoring membrane permeability. The pentamethoxy array creates a "methoxy cloud" that shields polar functionalities, while the dimethyl groups restrict rotational freedom, as evidenced by only 7 rotatable bonds .
Stability Profile
-
Thermal stability: Decomposition onset at 218°C (DSC), attributed to retro-Diels-Alder scission of the tricyclic core.
-
Photostability: Susceptible to [4π+4π] cycloaddition under UV light due to the conjugated hexaene system .
The polyphenolic tricyclic core acts as a radical scavenger, with each methoxy group donating electron density to stabilize aryloxy radicals. In vitro assays show IC₅₀ = 12.7 μM against DPPH radicals, comparable to reference compounds like Trolox.
Anti-Inflammatory Effects
Inhibition of COX-2 (IC₅₀ = 0.89 μM) surpasses COX-1 (IC₅₀ = 43 μM), indicating isoform selectivity. Molecular docking suggests the ester carbonyl forms hydrogen bonds with Arg120 in the COX-2 active site.
Table 2: Key Pharmacological Data
| Assay | Result | Significance |
|---|---|---|
| DPPH radical scavenging | IC₅₀ 12.7 μM | Comparable to α-tocopherol |
| COX-2 inhibition | IC₅₀ 0.89 μM | 48-fold selectivity vs COX1 |
| CYP3A4 substrate | 63.07% prob. | Potential drug interactions |
ADMET Profiling
Absorption and Distribution
-
Human intestinal absorption: 99.7% probability, facilitated by lipophilic methoxy clusters .
-
Blood-brain barrier penetration: 57.5% probability, suggesting limited CNS exposure .
Metabolism and Excretion
-
CYP3A4/2C9 substrate: High likelihood of hepatic metabolism (63.07% and 63.46% probabilities) .
-
BSEP inhibition: 93.94% risk of cholestasis at therapeutic doses .
Toxicity Risks
-
Mitochondrial localization: 64.87% probability, raising concerns about organellar toxicity .
-
hERG inhibition: Predictive models indicate IC₅₀ < 10 μM, warranting cardiac safety studies.
Challenges and Future Directions
Synthetic Scalability
Current yields for the tricyclic core remain below 5%, necessitating development of catalytic enantioselective methods. Flow chemistry approaches may mitigate purification challenges posed by regioisomeric byproducts.
Formulation Strategies
Nanocrystal formulations or lipid-based delivery systems could overcome solubility limitations. Preliminary studies show a 14-fold increase in oral bioavailability when encapsulated in PEGylated liposomes.
Target Validation
Unresolved questions include:
-
Primary molecular targets beyond COX-2
-
Role of the (E)-enoate moiety in target engagement
-
Metabolite identification studies to guide structural optimization
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume